Cas no 1804489-30-2 (2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1804489-30-2
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4873505
• Update Time: 2025-10-28

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H9ClF2N2O2/c10-5-2-6(9(11)12)14-7(3-13)4(5)1-8(15)16/h2,9H,1,3,13H2,(H,15,16)
• InChI Key： MIIOWTIZASPVQP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CN)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid, also known by its CAS number CAS No. 1804489-30-2, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The molecule features a pyridine ring substituted with an aminomethyl group at position 2, a chlorine atom at position 4, a difluoromethyl group at position 6, and an acetic acid moiety at position 3. These substituents collectively influence the compound's reactivity, stability, and bioavailability.

The synthesis of 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed methodologies such as Suzuki coupling, nucleophilic substitution, and acid-mediated cyclization to assemble the pyridine core and introduce the desired substituents. The incorporation of fluorinated groups, such as the difluoromethyl moiety, has been facilitated by the use of fluorination reagents like DAST (diethylaminosulfur trifluoride) or through electrophilic fluorination techniques.

The biological activity of CAS No. 1804489-30-2 has been a focal point of recent studies. This compound has demonstrated promising anti-inflammatory and antioxidant properties, making it a potential candidate for drug development in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. In vitro assays have revealed that the compound inhibits key inflammatory pathways, including the NF-kB signaling cascade and cyclooxygenase (COX) enzymes. Furthermore, its ability to scavenge free radicals suggests its role in mitigating oxidative stress-associated conditions.

In addition to its pharmacological applications, 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid has shown utility in materials science. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for applications in organic electronics and optoelectronics. Researchers have explored its use as a building block for constructing conjugated polymers with tailored electronic properties. These materials exhibit potential for use in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices.

The environmental impact of synthesizing and utilizing CAS No. 1804489-30-2 has also been a subject of scrutiny. Green chemistry principles have been increasingly integrated into its production processes to minimize waste generation and reduce energy consumption. For example, catalytic asymmetric synthesis methods have been developed to achieve high enantioselectivity while using recyclable catalysts. Additionally, efforts are being made to optimize reaction conditions to enhance atom economy and reduce hazardous byproducts.

From an analytical standpoint, the characterization of 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid has benefited from advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, stereochemistry, and solid-state packing arrangements. Such information is crucial for understanding its physical properties and optimizing its performance in various applications.

In conclusion, CAS No. 1804489-30-2, or 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure endows it with remarkable properties that make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in both therapeutic interventions and materials innovation.